Cas no 1806993-25-8 (2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806993-25-8
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4880828
• Update Time: 2025-10-31

2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)7-4(3-17)1-5(9(12,13)14)6(2-15)16-7/h1,3,8H
• InChI Key： FPVNFHNDSNRHFO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(F)F)C(C=O)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde

2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde

The compound with CAS No. 1806993-25-8, known as 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, trifluoromethyl, and carboxaldehyde groups. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde in drug discovery. The pyridine ring serves as a versatile scaffold for medicinal chemists, enabling the attachment of various functional groups to modulate biological activity. The cyano group, in particular, has been shown to enhance the molecule's ability to interact with protein targets, potentially leading to novel therapeutic agents. Additionally, the trifluoromethyl group contributes to the molecule's lipophilicity, which is crucial for drug absorption and bioavailability.

In materials science, this compound has been explored for its role in the development of advanced materials. The presence of electron-withdrawing groups such as cyano and trifluoromethyl enhances the molecule's conjugation and stability, making it a promising candidate for applications in organic electronics. Researchers have investigated its potential use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic properties could contribute to improved device performance.

The synthesis of 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde involves a series of intricate chemical reactions. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic substitution or coupling reactions. The use of fluorinated substituents adds complexity to the synthesis but also enhances the molecule's stability and reactivity.

Environmental considerations have also been a focus in recent research involving this compound. Studies have examined its biodegradability and toxicity profiles to assess its potential impact on ecosystems. Initial findings suggest that while the compound exhibits high stability under environmental conditions, further research is needed to fully understand its ecological implications.

In conclusion, 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.